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Compound of Interest

Compound Name: Chandrananimycin A

Cat. No.: B1244592

Abstract

Chandrananimycin A is a bioactive natural product belonging to the phenoxazine class of
compounds. First isolated from a marine actinomycete, it has demonstrated notable anticancer
and antimicrobial properties, positioning it as a compound of interest for further drug
development. This technical guide provides an in-depth overview of the discovery, origin, and
biological activities of Chandrananimycin A. It includes detailed experimental protocols for its
isolation, characterization, and bioactivity assessment, as well as a putative biosynthetic
pathway for its core phenoxazinone structure. Quantitative data are presented in tabular format
for clarity, and key processes are visualized using diagrams in the DOT language. This
document is intended for researchers, scientists, and professionals in the field of drug
discovery and development.

Discovery and Origin

Chandrananimycin A, along with its congeners Chandrananimycins B and C, was first
isolated from the culture broth of a marine actinomycete, Actinomadura sp. isolate M045. The
producing strain was cultivated from a marine sediment sample, highlighting the potential of
marine actinomycetes as a source of novel secondary metabolites. Another analog,
Chandrananimycin E, has been isolated from Streptomyces griseus (HKI 0545), indicating that
the production of this class of compounds may be distributed across different actinomycete
genera.
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Physicochemical Properties

The physicochemical properties of Chandrananimycin A are summarized in the table below.

Property Description

Molecular Formula C20H19N30s

Molecular Weight 397.39 g/mol

Appearance Yellowish-brown solid

Solubility Soluble in methanol, ethyl acetate, and DMSO
UV Amax (MeOH) nm (log €) 235 (4.45), 433 (4.28)

IR (KBr) vmax cm~1 3400, 1695, 1640, 1580, 1460, 1280, 1100
Core Structure Phenoxazinone

Biological Activity

Chandrananimycin A has demonstrated a range of biological activities, including anticancer,
antibacterial, and antifungal properties. The available quantitative data for Chandrananimycin
A and its analog, Chandrananimycin E, are presented below.

Anti \ctivi

Compound Cell Line Activity Metric  Value (uM) Reference
Chandrananimyc )
) Various ICso0 0.1-10 [1]
inA
Chandrananimyc
_ HUVEC Glso 35.3 [2]
inE
Chandrananimyc
HelLa CCso 56.9 [2]

in E

Antimicrobial Activity
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Compound

Organism

Activity Metric

Value (pg/mL)

Reference

Chandrananimyc

) Bacillus subtilis MIC 10 [1]
inA
Chandrananimyc  Staphylococcus
_ MIC 25 [1]
in A aureus
Chandrananimyc ) ]
i Candida albicans  MIC 10 [1]
inA
Chandrananimyc o

Mucor miehei MIC 5 [1]

in A

Experimental Protocols

This section provides detailed methodologies for the key experiments related to the discovery

and characterization of Chandrananimycin A.

Fermentation of the Producing Organism

Objective: To cultivate the Actinomadura sp. M045 for the production of Chandrananimycin A.

Materials:

Sterile flasks

Protocol:

Shaker incubator

Actinomadura sp. M045 culture

Seed medium (e.g., ISP2 broth)

Production medium (e.g., a modified seawater-based medium)

 Inoculate a seed flask containing the seed medium with a loopful of Actinomadura sp. M045

from a slant culture.
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 Incubate the seed culture at 28°C for 2-3 days on a rotary shaker at 180 rpm.

o Transfer the seed culture to the production medium at a 5% (v/v) inoculation rate.

 Incubate the production culture at 28°C for 7-10 days on a rotary shaker at 180 rpm.
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Fermentation Workflow

Actinomadura sp. M045 Inoculation Seed Culture Inoculation (5% V/V) Production Culture
Slant Culture (1SP2 Broth, 2-3 days) (Seawater Medium, 7-10 daysD_>(Ha“’95‘ Culture B’O"‘)
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Isolation and Purification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [The Discovery and Origin of Chandrananimycin A: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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